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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Diethoxypropane-d10, a deuterated

stable isotope-labeled compound. It is designed to support professionals in drug development

and analytical research by detailing its commercial availability, physicochemical properties, and

practical applications, particularly its role as an internal standard in quantitative mass

spectrometry.

Commercial Availability
1,1-Diethoxypropane-d10 is available from several specialized chemical suppliers that focus

on stable isotope-labeled compounds for research and analytical purposes. The following table

summarizes key commercial suppliers.
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Supplier Product Name Catalog Number
Purity/Isotopic
Enrichment

MedChemExpress
1,1-Diethoxypropane-

d10
HY-W096091S Not specified

Toronto Research

Chemicals (TRC)

Propionaldehyde

Diethyl Acetal-D10
P783152 Not specified

Santa Cruz

Biotechnology, Inc.
1,1-diethoxypropane sc-250788 (Non-deuterated)

Cayman Chemical Varies Varies
Offers custom

synthesis

Note: Availability and specifications are subject to change. Please consult the supplier's

website for the most current information.

Physicochemical and Analytical Data
The integration of deuterium atoms into the 1,1-Diethoxypropane structure results in a mass

shift that is critical for its use in isotope dilution mass spectrometry, while its physical properties

remain nearly identical to the non-labeled analog.
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Property
Value (1,1-
Diethoxypropane-
d10)

Value (1,1-
Diethoxypropane)

Source

Chemical Formula C₇H₆D₁₀O₂ C₇H₁₆O₂
MedChemExpress,

PubChem

Molecular Weight 142.28 132.20 g/mol
MedChemExpress,

PubChem[1]

CAS Number Not specified 4744-08-5 PubChem[1]

Boiling Point Not specified
122.8 °C at 760

mmHg
LookChem[2]

Density Not specified 0.841 g/cm³ LookChem[2]

Refractive Index Not specified n20/D 1.389 LookChem[2]

Flash Point Not specified 12.8 °C LookChem[2]

Storage Temperature
-20°C

(Recommended)
Flammables area

Cayman Chemical,

LookChem[2]

Isotopic Purity Typically ≥98% N/A Supplier Dependent

Chemical Purity Typically ≥97% Varies by grade Supplier Dependent

Core Application: Isotope Dilution Mass
Spectrometry
Deuterated compounds are invaluable in analytical chemistry, particularly in liquid

chromatography-mass spectrometry (LC-MS) for quantitative bioanalysis.[3] Their primary role

is as internal standards (IS) in a technique called isotope dilution mass spectrometry (IDMS).[4]

The core principle of IDMS is the addition of a known quantity of the deuterated standard into a

sample at the beginning of the sample preparation process.[5] Because the deuterated

standard is chemically identical to the analyte, it experiences the same processing variations,

including extraction losses, matrix effects (ion suppression or enhancement), and instrument

variability.[3][6] Since the mass spectrometer can distinguish between the analyte and the
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heavier internal standard, the ratio of their signals remains constant regardless of these

variations. This allows for highly accurate and precise quantification of the analyte.[4]

Biological Sample Sample Preparation

LC-MS Analysis

Quantification

Analyte
(Unknown Amount)

Sample + IS

1,1-Diethoxypropane-d10
(Known Amount)

Extraction / Cleanup
(Potential for Loss)

Processed Sample

Both analyte and IS
are lost proportionally

LC-MS/MS System
(Measures Signal)

Signal Ratio
(Analyte / IS)

Ratio remains constant

Calibration Curve

Accurate Concentration
of Analyte

 

1. Prepare Stock & Working
Solutions (Analyte & IS)

2. Aliquot Samples
(Calibrators, QCs, Unknowns)

3. Spike all samples with
IS Spiking Solution

4. Vortex to Mix &
Precipitate Proteins

5. Centrifuge to
Pellet Debris

6. Transfer Supernatant
for Analysis

7. LC-MS/MS Analysis
(MRM Mode)

8. Integrate Peak Areas
& Calculate Ratios

9. Generate Calibration Curve

10. Quantify Unknown Samples
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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